Cas no 52094-95-8 (2-(3-chlorophenoxy)propanohydrazide)

2-(3-chlorophenoxy)propanohydrazide structure
52094-95-8 structure
Product Name:2-(3-chlorophenoxy)propanohydrazide
CAS No:52094-95-8
MF:C9H11ClN2O2
MW:214.648841142654
MDL:MFCD00553735
CID:1067448
PubChem ID:2832641
Update Time:2025-04-20

2-(3-chlorophenoxy)propanohydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Chlorophenoxy)propanehydrazide
    • propanoic acid, 2-(3-chlorophenoxy)-, hydrazide
    • 2-(3-Chlorophenoxy)propanohydrazide
    • 2‐(3‐Chlorophenoxy)propanehydrazide (01)
    • SR-01000198036
    • Oprea1_220132
    • CS-0214592
    • AB00075054-03
    • VS-06550
    • 2-(3-CHLORO-PHENOXY)-PROPIONIC ACID HYDRAZIDE
    • SCHEMBL18479799
    • DTXSID90385338
    • NCGC00325689-01
    • CHEMBL4584200
    • STK487797
    • CBChromo1_000063
    • SR-01000198036-1
    • 52094-95-8
    • CBDivE_004070
    • AB00075054-01
    • BBL017857
    • BDBM163684
    • ALBB-001032
    • MFCD00553735
    • AKOS000305410
    • EN300-182266
    • Cambridge id 5189169
    • SB86275
    • 2-(3-chlorophenoxy)propanohydrazide
    • MDL: MFCD00553735
    • Inchi: 1S/C9H11ClN2O2/c1-6(9(13)12-11)14-8-4-2-3-7(10)5-8/h2-6H,11H2,1H3,(H,12,13)
    • InChI Key: JWCIAHXGSIKKMH-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)OC(C(NN)=O)C

Computed Properties

  • Exact Mass: 214.05103
  • Monoisotopic Mass: 214.0509053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 64.4Ų

Experimental Properties

  • PSA: 64.35

2-(3-chlorophenoxy)propanohydrazide Pricemore >>

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